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Compound of Interest

Compound Name: Acetamiprid-d3

Cat. No.: B590940

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Acetamiprid-d3, a deuterated internal
standard for the quantitative analysis of the neonicotinoid insecticide Acetamiprid. This
document is intended for researchers, scientists, and professionals in drug development and
environmental analysis, offering comprehensive data, detailed experimental protocols, and
insights into its mechanism of action.

Core Data Summary

Acetamiprid-d3 is primarily utilized as an internal standard in analytical chemistry to ensure
the accuracy and precision of quantitative methods for Acetamiprid.[1][2] Its key
physicochemical properties are summarized below.
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Property Value Reference
CAS Number 1353869-35-8 [11[3]
Molecular Formula C10HsD3CINa4 [3]
Molecular Weight 225.69 g/mol

(1E)-N-[(6-chloro-3-
Formal Name pyridinyl)ymethyl]-N'-cyano-N-
(methyl-d3)-ethanimidamide

Isotopic Purity >99.0 atom % D

Mechanism of Action and Signaling Pathways

Acetamiprid, the non-deuterated parent compound, is a neonicotinoid insecticide that functions
as an agonist of the nicotinic acetylcholine receptors (NAChRS) in insects. This interaction
leads to the overstimulation and subsequent blockage of nerve impulses, resulting in paralysis
and death of the target insect.

Recent studies have elucidated the downstream cellular effects of Acetamiprid exposure,
particularly in non-target organisms. These effects are primarily linked to the induction of
cellular stress pathways, including oxidative stress and endoplasmic reticulum (ER) stress,
which can ultimately lead to apoptosis (programmed cell death).

Exposure to Acetamiprid has been shown to increase the production of reactive oxygen
species (ROS) and intracellular calcium levels. This increase in ROS can lead to oxidative
damage to cellular components. The rise in intracellular calcium and ROS production can also
trigger ER stress. Key markers of ER stress, such as inositol-requiring enzyme 1-alpha (IRE1-
a), are upregulated following Acetamiprid exposure.

The activation of these stress pathways can converge on the mitogen-activated protein kinase
(MAPK) signaling pathway. The MAPK pathway is a critical regulator of various cellular
processes, and its activation by Acetamiprid-induced stress can further promote apoptosis. This
is evidenced by the increased expression of apoptosis-related genes such as caspases.
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Acetamiprid-Induced Cellular Stress and Apoptotic Signaling Pathway.

Experimental Protocols

The quantification of Acetamiprid in various matrices is crucial for regulatory monitoring and
research. The use of Acetamiprid-d3 as an internal standard is a common practice to ensure
analytical accuracy. Below are generalized experimental workflows based on established
methods.

Sample Preparation and Extraction (QUEChERS Method)

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted
for the extraction of pesticide residues from food and environmental samples.

e Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is
homogenized.

o Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate
volume of water and acetonitrile. Acetamiprid-d3 internal standard is added at this stage.
The tube is shaken vigorously.

o Salting Out: Extraction salts (e.g., magnesium sulfate, sodium chloride) are added to induce
phase separation. The tube is shaken and then centrifuged.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile
supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary
amine - PSA) to remove interfering matrix components. The tube is vortexed and
centrifuged.

e Final Extract: The resulting supernatant is collected for analysis.
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Generalized QUEChERS experimental workflow for sample preparation.
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Instrumental Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and
selective technique for the quantification of Acetamiprid.

Parameter Typical Conditions

C18 reversed-phase column (e.g., 2.0 mm i.d.,

LC Column ) )
150 mm length, 5 um particle size)
) A gradient of acetonitrile and water (often with a
Mobile Phase . . .
formic acid modifier)
Column Temperature 40°C
lonization Mode Electrospray lonization (ESI), Positive Mode
Acetamiprid: e.g., m/z 223 - 126 (quantifier),
Monitored Transitions 223 — 90 (qualifier) Acetamiprid-d3: e.g., m/z

226 - 129

Note: Specific transitions and chromatographic conditions should be optimized for the
instrument in use.

This technical guide provides foundational information for the use of Acetamiprid-d3 in
research and analytical applications. For specific applications, further method development and
validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetamiprid-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590940#acetamiprid-d3-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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